(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine

• IUPAC Name: (E)-N-[(E)-benzylideneamino]-1-phenylmethanimine
• InChI: InChI=1S/C14H12N2/c1-3-7-13(8-4-1)11-15-16-12-14-9-5-2-6-10-14/h1-12H/b15-11+,16-12?
• InChI Key: CWLGEPSKQDNHIO-XTZWMPCRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NN=CC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)C=N/N=C/C2=CC=CC=C2
• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol

Description

Compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” is a chemical entity with unique properties and potential applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” involves a series of chemical reactions under controlled conditions. The specific synthetic routes and reaction conditions are tailored to achieve high yield and purity. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation and subsequent reaction with [another set of reagents] under [different conditions].

Step 3: Final purification and isolation of the compound using techniques such as chromatography and crystallization.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized processes to ensure cost-effectiveness and efficiency. This includes:

Large-scale reactors: for carrying out the reactions.

Automated systems: for monitoring and controlling reaction parameters.

Advanced purification techniques: to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions: Compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” undergoes various types of chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form [oxidized products].

Reduction: Reaction with reducing agents to yield [reduced products].

Substitution: Reaction where specific atoms or groups in the molecule are replaced by others.

Common Reagents and Conditions:

Oxidizing Agents: [Examples of oxidizing agents] under [specific conditions].

Reducing Agents: [Examples of reducing agents] under [specific conditions].

Substitution Reagents: [Examples of substitution reagents] under [specific conditions].

Major Products:

Scientific Research Applications

Compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Studied for its effects on biological systems and potential therapeutic applications.

Medicine: Investigated for its potential use in drug development and treatment of specific conditions.

Industry: Utilized in the production of [specific industrial products] due to its unique properties.

Mechanism of Action

The mechanism by which compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” exerts its effects involves:

Molecular Targets: Specific molecules or structures within a system that the compound interacts with.

Pathways Involved: The biochemical pathways that are affected by the compound, leading to its observed effects.

Comparison with Similar Compounds

Compound A: [Description of Compound A and its properties].

Compound B: [Description of Compound B and its properties].

Compound C: [Description of Compound C and its properties].

Uniqueness: Compound “(E)-N-[(E)-benzylideneamino]-1-phenylmethanimine” stands out due to its [unique properties], which make it particularly suitable for [specific applications] compared to similar compounds.